Cas no 896814-28-1 (2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine)

• Product Name: 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine
• CAS No: 896814-28-1
• MF: C₂₃H₂₉N₅O
• MW: 391.509264707565
• CID: 5424168
• Update Time: 2025-07-15

2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-morpholin-4-ylethyl)-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-amine
• 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine

• Inchi： 1S/C23H29N5O/c1-17-21(18-7-3-2-4-8-18)23-25-20-10-6-5-9-19(20)22(28(23)26-17)24-11-12-27-13-15-29-16-14-27/h2-4,7-8,24H,5-6,9-16H2,1H3
• InChI Key： XMQCHSRAEXBLLI-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(NCCN2CCOCC2)N2N=C(C)C(C3=CC=CC=C3)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine

Introduction to 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine (CAS No. 896814-28-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine (CAS No. 896814-28-1) represents a fascinating molecular scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This heterocyclic derivative combines the structural motifs of pyrazolo[3,2-b]quinazoline and morpholine, creating a versatile platform for drug discovery and therapeutic development. The unique arrangement of functional groups within its structure imparts distinct pharmacological properties, making it a promising candidate for investigating novel biological targets.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a key player in the search for next-generation therapeutics. The pyrazolo[3,2-b]quinazoline core is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a methyl group at the 2-position enhances the molecule's metabolic stability while the N-substituted morpholine moiety improves solubility and bioavailability. These modifications collectively contribute to its potential as an adjuvant in drug design.

In the realm of oncology research, derivatives of pyrazolo[3,2-b]quinazoline have been extensively studied for their ability to modulate kinase activity and interfere with tumor cell proliferation. The presence of a phenyl ring at the 3-position further enriches the compound's binding affinity to target proteins. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on several kinases implicated in cancer progression, including EGFR and JAK2. These findings align with the growing interest in multitargeted kinase inhibitors as a strategy to overcome drug resistance.

The morpholine substituent not only enhances pharmacokinetic profiles but also introduces hydrogen bonding potential with biological targets. This feature is particularly valuable in designing molecules that require precise interactions with protein binding pockets. Structural biology techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating how this compound interacts with its intended targets at an atomic level. Such insights are crucial for optimizing lead compounds into viable drug candidates.

Emerging research also highlights the compound's potential in addressing neurodegenerative disorders. The quinazoline scaffold has shown promise in modulating neurotransmitter pathways associated with conditions like Alzheimer's disease and Parkinson's disease. The synergistic effects of the methyl, phenyl, and morpholine groups may contribute to neuroprotective properties by inhibiting oxidative stress and inflammatory pathways. Animal models have begun to validate these hypotheses, revealing encouraging results in preclinical trials.

The synthesis of this compound exemplifies modern organic chemistry techniques that enable precise functionalization of heterocyclic systems. Catalytic methods such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of complex frameworks while maintaining high regioselectivity. Advances in green chemistry principles further ensure that the synthetic pathways are sustainable and scalable for industrial applications.

From a regulatory perspective, the favorable pharmacokinetic properties of this compound reduce concerns regarding toxicity and excretion rates. Regulatory agencies increasingly prioritize candidates with optimized pharmacokinetic profiles during clinical development phases. This advantage positions 2-methyl-N-2-(morpholin-4-yl)ethyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine (CAS No. 896814-28-1) as a competitive entry into late-stage clinical trials.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel analogs derived from this scaffold. Machine learning models trained on large datasets predict promising modifications that enhance potency while minimizing off-target effects. Collaborative efforts between academia and industry leverage these tools to rapidly screen vast libraries of derivatives.

Future directions for research include exploring structure-based drug design approaches to refine binding interactions with therapeutic targets. Additionally, exploring prodrug formulations may enhance bioavailability further while reducing potential side effects associated with parenteral administration.